![molecular formula C10H16N4O B1384575 5-(tert-butylamino)-N'-hydroxypyridine-2-carboximidamide CAS No. 1443987-56-1](/img/structure/B1384575.png)
5-(tert-butylamino)-N'-hydroxypyridine-2-carboximidamide
Overview
Description
The compound “5-(tert-butylamino)-N’-hydroxypyridine-2-carboximidamide” is a complex organic molecule. It contains a pyridine ring, which is a basic aromatic ring with one nitrogen atom, and an imidamide group, which is a functional group consisting of two amide groups attached to the same carbon atom . The tert-butylamino group suggests the presence of a tertiary butyl group attached to an amino group.
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds are often synthesized through various organic reactions. For instance, tert-butylamines can be produced commercially by direct amination of isobutylene using zeolite catalysts . Another method involves the reaction of di-tert-butyl dicarbonate and nitriles catalyzed by Cu(OTf)2 .Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Adrenergic Receptor Antagonists : This compound is synthesized as part of research into new adrenergic receptor antagonists. An example of this synthesis involves the preparation of 7-aza analogs and subsequent thermal treatments and dehydrogenation processes (Tamura et al., 1981).
Formation of Isoelectronic Analogues : Studies on isoelectronic analogs of this compound, involving thiazole, isothiazole, thiadiazole, pyrazine, and naphthyridines, show its versatility in synthesizing various compounds with potential beta-adrenoceptor antagonist activity and vasodilating potency (Baldwin et al., 1980).
GLC Determination in Human Plasma : The compound is also used in gas-liquid chromatography (GLC) for determining drug concentrations in human plasma, highlighting its application in analytical chemistry (Vickers & Duncan, 1979).
Pharmacological Applications
Antihypertensive Agents : Research into the synthesis of N-aralkyl analogues of this compound has shown its significance in the development of antihypertensive agents, demonstrating its application in cardiovascular pharmacology (McClure et al., 1983).
Antibacterial Agents : The compound has been studied in the synthesis of fluoronaphthyridines, showing its potential application in developing antibacterial agents (Bouzard et al., 1992).
Drug Metabolism Studies : The metabolic disposition of this compound in various species, including humans, dogs, and rats, has been studied, providing insights into its pharmacokinetics and metabolism (Vickers et al., 1980).
Molecular and Crystal Structure Analysis
X-ray and DFT Analyses : The compound has been used in synthesizing Schiff base compounds, characterized using X-ray crystallography and Density Functional Theory (DFT) analyses. This highlights its application in molecular structure determination (Çolak et al., 2021).
Co-crystal Analysis : The asymmetric unit of the title co-crystal involving this compound, comprising N′-hydroxypyridine-2-carboximidamide and succinic acid, has been studied, demonstrating its use in co-crystal analysis (Liu, 2013).
properties
IUPAC Name |
5-(tert-butylamino)-N'-hydroxypyridine-2-carboximidamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N4O/c1-10(2,3)13-7-4-5-8(12-6-7)9(11)14-15/h4-6,13,15H,1-3H3,(H2,11,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XFEYWIWVWMVWFZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NC1=CN=C(C=C1)C(=NO)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)NC1=CN=C(C=C1)/C(=N/O)/N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16N4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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